Cas no 1113-21-9 (Geranyl Linalool)

• Product Name: Geranyl Linalool
• CAS No: 1113-21-9
• MF: C₂₀O
• MW: 256.213404655457
• MDL: MFCD00059363
• CID: 40745
• PubChem ID: 329757417
• Update Time: 2025-04-18

Geranyl Linalool Chemical and Physical Properties

Names and Identifiers

• 3,7,11,15-Tetramethylhexadeca-1,6,10,14-tetraen-3-ol
• 3,7,11,15-Tetramethyl-1,6,10,14-Hexadecatetraen-3-ol
• Geranyllinalool
• GERANYL LINALOL
• 3,7-Dimethyl-1,6-octadien-3-ol Linalool
• 3,7,11,15-TetraMethyl-1,6,10,14-cetene-3-ol
• 3,7,11,15-Tetramethyl-1,6E,10E,14-hexadecatetraen-3-ol
• 6E,10E-geranyl linalool
• geranyllinalool,mixtureofisomers
• 3,7,11,15-Tetramethyl-1,6,10,14-hexadecatetraene-3-ol
• T-Geranyl Linalool
• (E,E)-GERANYL LINALOOL
• GERANYL-LINALOOL (MIXTURES OF ISOMERS)
• Geranyl linalool, tech., mixture of isomers
• GERANYL LINALOOL
• Geranyl linalool, tech., ca. 95%
• Geranyllinalool technical, >=95% (GC)
• (E,E)-geranyllinalool
• (6E,10E)-geranyllinalool
• Geranyl Linalool

• MDL： MFCD00059363
• Inchi： 1S/C20O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3
• InChI Key： YIFLWVQLCUNWGV-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]\[C][C]/C(=[C]\[C][C]C([C]=[C])([O])[C])/[C])/[C])/[C] |^1:0,2,6,10,14,16,17,18,19,20,^4:3,4,7,8,11,12,15|
• BRN： 6713421

Computed Properties

• Exact Mass: 290.26100
• Monoisotopic Mass: 290.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• XLogP3: 6.4

Experimental Properties

• Color/Form: Not determined
• Density: 0.885 g/mL at 20 °C(lit.)
• Boiling Point: 250 ºC
• Flash Point: Fahrenheit: 354.2 ° f < br / > Celsius: 179 ° C < br / >
• Refractive Index: n20/D 1.490
• Water Partition Coefficient: Insoluble
• PSA: 20.23000
• LogP: 6.12280
• Solubility: Insoluble in water

Geranyl Linalool Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• RTECS：MM0335000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
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